Cas no 937621-77-7 (3-(2,6-Dichlorophenyl)methylazetidine)

• Product Name: 3-(2,6-Dichlorophenyl)methylazetidine
• CAS No: 937621-77-7
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• MDL: MFCD09052696
• CID: 1060899
• PubChem ID: 16780191
• Update Time: 2025-05-22

3-(2,6-Dichlorophenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-Dichlorophenyl)methyl]azetidine
• AKOS002436017
• FT-0666629
• 937621-77-7
• EN300-1964135
• DTXSID60588374
• DB-304309
• 3-(2,6-Dichlorophenyl)methylazetidine

• MDL： MFCD09052696
• Inchi： 1S/C10H11Cl2N/c11-9-2-1-3-10(12)8(9)4-7-5-13-6-7/h1-3,7,13H,4-6H2
• InChI Key： PBXBJFQQDWTBIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1CNC1)Cl

Computed Properties

• Exact Mass: 215.02700
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.08410

Additional information on 3-(2,6-Dichlorophenyl)methylazetidine

3-(2,6-Dichlorophenyl)methylazetidine

The compound 3-(2,6-Dichlorophenyl)methylazetidine (CAS No. 937621-77-7) is an organic compound with a unique structure that combines a methyl group attached to a nitrogen atom within a four-membered ring system (azetidine) and a substituted phenyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The methylazetidine core provides a rigid and strained structure, which can be advantageous in designing molecules with specific pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of 3-(2,6-Dichlorophenyl)methylazetidine to explore its reactivity and stability under different conditions. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate the molecular structure and conformational preferences of this compound. The presence of two chlorine atoms on the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its bioavailability.

The synthesis of 3-(2,6-Dichlorophenyl)methylazetidine involves a multi-step process that typically starts with the preparation of the azetidine ring followed by substitution reactions to introduce the methyl and dichlorophenyl groups. One notable approach reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity. These methods have been optimized to minimize side reactions and improve the overall efficiency of the synthesis.

In terms of physical properties, 3-(2,6-Dichlorophenyl)methylazetidine exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermodynamic stability has been evaluated through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), revealing that it decomposes at temperatures above 250°C under nitrogen atmosphere.

The application of 3-(2,6-Dichlorophenyl)methylazetidine is currently being explored in the development of new drug candidates. Its unique structure makes it a promising lead compound for targeting specific biological pathways, particularly those involving G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated moderate potency in inhibiting certain enzymes associated with neurodegenerative diseases, suggesting potential therapeutic applications.

From an environmental perspective, the biodegradation of 3-(2,6-Dichlorophenyl)methylazetidine has been studied under simulated wastewater conditions. Results indicate that it undergoes slow hydrolysis in alkaline environments, with a half-life exceeding 100 days at pH 8. This suggests that proper disposal methods should be implemented to minimize its impact on aquatic ecosystems.

In conclusion, 3-(2,6-Dichlorophenyl)methylazetidine (CAS No. 937621-77-7) is a versatile compound with significant potential in various scientific domains. Ongoing research continues to uncover its full range of applications while ensuring its safe handling and environmental compatibility.